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Compound of Interest

3-Bromo-5-
Compound Name:
(difluoromethyl)pyridine

Cat. No.: B1330949

In-Depth Technical Guide to 3-Bromo-5-
(difluoromethyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-5-
(difluoromethyl)pyridine, a key building block in modern medicinal chemistry. Below you will
find information on its commercial availability, key chemical and physical properties, and safety
information. While a specific, detailed experimental protocol for the synthesis of 3-Bromo-5-
(difluoromethyl)pyridine is not readily available in public literature, this guide provides
information on its commercial landscape, facilitating its procurement for research and
development purposes.

Chemical Identity and Properties

Table 1: Chemical and Physical Properties of 3-Bromo-5-(difluoromethyl)pyridine
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Property Value Reference
CAS Number 114468-04-1 [1]12]
Molecular Formula CeH4BrrF2N [1]
Molecular Weight 208.00 g/mol [1]

IUPAC Name S-bromo-5- [2]

(difluoromethyl)pyridine

SMILES FC(C1=CN=CC(Br)=C1)F [1]

YEIYXHOMHKPBGQ-
InChl Key (2]
UHFFFAOYSA-N

Physical Form Solid [2]

Storage Temperature 2-8°C [1][2]

Commercial Availability

3-Bromo-5-(difluoromethyl)pyridine is commercially available from a number of chemical
suppliers, making it a readily accessible building block for synthetic chemistry. The purity of the
commercially available compound is typically high, often 97% or greater.

Table 2: Selected Suppliers of 3-Bromo-5-(difluoromethyl)pyridine

Supplier Purity CAS Number
BLD Pharm 95% 114468-04-1[1]
Sigma-Aldrich (Leyan) 98% 114468-04-1[2]
Research Scientific 97% Not Specified[3]
MySkinRecipes 98% 114468-04-1[4]

Researchers are advised to request certificates of analysis from suppliers to obtain lot-specific
purity and analytical data.
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Safety and Handling

3-Bromo-5-(difluoromethyl)pyridine is classified as a hazardous substance. Appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should
be worn when handling this compound. Work should be conducted in a well-ventilated fume
hood.

Table 3: GHS Hazard Information for 3-Bromo-5-(difluoromethyl)pyridine

Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Data sourced from Sigma-Aldrich[2].

Synthetic Considerations

A detailed, publicly available, step-by-step experimental protocol for the synthesis of 3-Bromo-
5-(difluoromethyl)pyridine has not been identified in a review of common scientific databases
and patent literature. The synthesis of related compounds, such as 3-Bromo-5-
(trifluoromethyl)pyridine, has been described and can offer insights into potential synthetic
strategies. For instance, the synthesis of 3-Bromo-5-(trifluoromethyl)pyridine has been
achieved via the displacement of an iodide from an iodobromopyridine using in situ generated
(trifluoromethyl)copper.

Researchers requiring this compound are encouraged to procure it from commercial suppliers,
which is often the most time and resource-efficient approach. For those interested in
developing a synthetic route, a logical starting point would be the difluoromethylation of a
suitable pyridine precursor.

Logical Workflow for Procurement and Use
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For researchers and drug development professionals, the typical workflow for utilizing 3-
Bromo-5-(difluoromethyl)pyridine in a project is outlined below.

Click to download full resolution via product page
Caption: Procurement and R&D workflow for 3-Bromo-5-(difluoromethyl)pyridine.

This workflow highlights the critical step of verifying the quality of the procured material before
its use in synthetic applications.

Expected Analytical Data

While specific spectra for 3-Bromo-5-(difluoromethyl)pyridine are not readily available in
public databases, one can anticipate the key features based on its structure.

e 1H NMR: The proton NMR spectrum is expected to show signals corresponding to the
aromatic protons on the pyridine ring and a characteristic triplet for the proton of the
difluoromethyl group due to coupling with the two fluorine atoms.

e 13C NMR: The carbon NMR spectrum will display signals for the five carbons of the pyridine
ring and a triplet for the carbon of the difluoromethyl group, again due to coupling with the
fluorine atoms.

e Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to
the molecular weight of the compound (208.00 g/mol ), with a characteristic isotopic pattern
due to the presence of a bromine atom.

Researchers are encouraged to perform their own analytical characterization upon receipt of
the compound to confirm its identity and purity.
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This technical guide serves as a foundational resource for professionals working with 3-
Bromo-5-(difluoromethyl)pyridine. By consolidating the available commercial and safety
data, it aims to facilitate the efficient and safe use of this important chemical intermediate in
research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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